Cas no 2138232-08-1 (4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2138232-08-1
• MF: C₈H₁₂ClN₃O₄S
• MW: 281.716579437256
• CID: 5848853
• PubChem ID: 165487555
• Update Time: 2025-07-18

4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-782776
• 2138232-08-1
• 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• Inchi： 1S/C8H12ClN3O4S/c1-15-3-2-12-7(6-4-16-5-6)10-11-8(12)17(9,13)14/h6H,2-5H2,1H3
• InChI Key： ZNIPKFBCRSKPJK-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C2COC2)N1CCOC)(=O)=O

Computed Properties

• Exact Mass: 281.0237047g/mol
• Monoisotopic Mass: 281.0237047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.7Ų

Additional information on 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138232-08-1)

4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride, identified by its CAS number 2138232-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic sulfonyl chlorides, which are widely recognized for their versatile applications in the synthesis of biologically active molecules. The structural features of this compound, particularly the presence of an oxetane ring and a 1,2,4-triazole core, make it a promising candidate for further exploration in drug discovery and development.

The 1,2,4-triazole moiety is a key pharmacophore in many pharmaceutical agents due to its ability to interact with biological targets such as enzymes and receptors. Its three nitrogen atoms provide multiple sites for hydrogen bonding and coordination, enhancing its binding affinity. In 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride, the oxetane ring introduces additional conformational flexibility, which can be exploited to optimize molecular interactions with biological targets. This structural motif has been increasingly utilized in the design of novel compounds with improved pharmacokinetic properties.

The sulfonyl chloride functional group at the 3-position of the triazole ring is another critical feature that contributes to the reactivity and utility of this compound. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. This reactivity allows for the facile introduction of various substituents onto the triazole scaffold, enabling the generation of a diverse library of derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The oxetan-3-yl substituent in 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride adds an extra layer of complexity to the molecule, potentially influencing its solubility, metabolic stability, and overall bioavailability. Oxetane rings are known for their strained three-membered structure, which can be exploited to enhance binding interactions with biological targets. This feature has been leveraged in the design of molecules targeting various therapeutic areas, including infectious diseases and cancer.

In addition to its structural attributes, 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138232-08-1) has shown promise in preclinical studies as a precursor for synthesizing novel therapeutic agents. The combination of the triazole and oxetane moieties provides a unique scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been investigated for their potential antiviral and anti-inflammatory properties. The sulfonyl chloride group further enhances its utility as a synthetic intermediate, allowing for the introduction of various functional groups that can fine-tune biological activity.

The 2-methoxyethyl substituent at the 4-position of the triazole ring adds another dimension to the compound's chemical space. Methoxyalkyl groups are commonly used in drug design to improve solubility and metabolic stability. The presence of this group in 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride suggests that it may exhibit favorable pharmacokinetic profiles when incorporated into drug candidates. This feature is particularly important in modern drug development, where optimizing pharmacokinetic properties is crucial for achieving clinical success.

Recent research has also explored the use of sulfonyl chlorides as tools for generating covalent inhibitors. Covalent drug candidates have gained traction due to their high target specificity and prolonged duration of action. The sulfonyl chloride group in 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride can be exploited to form covalent bonds with specific residues on target proteins, leading to potent and durable inhibition. This approach has been particularly successful in targeting enzymes involved in cancer metabolism and inflammation.

The synthesis and application of 4-(2-methoxyethyl)-5-(oxetan-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138232-08-1) represent a significant advancement in pharmaceutical chemistry. The compound's unique structural features make it a versatile building block for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for heterocyclic sulfonyl chlorides, compounds like this one are poised to play a crucial role in next-generation drug discovery efforts.

The future prospects for this compound are promising, with ongoing studies exploring its potential in various therapeutic areas. The combination of computational modeling and experimental validation will be essential in optimizing its applications. By leveraging cutting-edge synthetic methodologies and biophysical techniques, researchers can further elucidate the structural-biological relationships that govern its activity. This will pave the way for the development of novel drugs that harness the unique properties of sulfonyl chlorides and heterocyclic scaffolds.

In conclusion,4-(2-methoxyethyl)-5-(oxetan-3-y l)-4H -1 , 24 -tr i az ole - 3 - sul fon y l ch lor ide ( CAS No . 213823208 - 1 ) is a multifaceted compound with significant potential in pharmaceutical research . Its structural features , reactivity , and versatility make it an invaluable tool for drug discovery . As our understanding of medicinal chemistry evolves , compounds like this one will continue to inspire innovative approaches to treating human diseases . The integration of interdisciplinary strategies will be key to unlocking their full therapeutic potential .